Cas no 1005294-03-0 (4-ethoxy-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

4-ethoxy-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide structure
1005294-03-0 structure
Product Name:4-ethoxy-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
CAS No:1005294-03-0
MF:C23H23FN2O5S2
MW:490.56752705574
CID:5508073
PubChem ID:18565042
Update Time:2025-09-22

4-ethoxy-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • VU0490122-1
    • 1005294-03-0
    • AKOS004993466
    • F2043-0128
    • 4-ethoxy-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
    • 4-ethoxy-N-{1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroquinolin-6-yl}benzenesulfonamide
    • 4-ethoxy-N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
    • 4-ethoxy-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
    • Inchi: 1S/C23H23FN2O5S2/c1-2-31-20-8-12-21(13-9-20)32(27,28)25-19-7-14-23-17(16-19)4-3-15-26(23)33(29,30)22-10-5-18(24)6-11-22/h5-14,16,25H,2-4,15H2,1H3
    • InChI Key: RJINRRHKDGQBAG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(N1C2C=CC(=CC=2CCC1)NS(C1C=CC(=CC=1)OCC)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 490.10324235g/mol
  • Monoisotopic Mass: 490.10324235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 841
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 110Ų

4-ethoxy-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Pricemore >>

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